Cas no 1021252-87-8 (methyl 3-[4-amino-5-(benzylcarbamoyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl]-4-methylbenzoate)

• Product Name: methyl 3-[4-amino-5-(benzylcarbamoyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl]-4-methylbenzoate
• CAS No: 1021252-87-8
• MF: C₂₀H₁₉N₃O₃S₂
• MW: 413.513161897659
• CID: 5433533
• Update Time: 2025-07-01

methyl 3-[4-amino-5-(benzylcarbamoyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl]-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• CPWHYBHDNHAXBW-UHFFFAOYSA-N
• methyl 3-[4-amino-5-(benzylcarbamoyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl]-4-methylbenzoate

• Inchi： 1S/C20H19N3O3S2/c1-12-8-9-14(19(25)26-2)10-15(12)23-17(21)16(28-20(23)27)18(24)22-11-13-6-4-3-5-7-13/h3-10H,11,21H2,1-2H3,(H,22,24)
• InChI Key： CPWHYBHDNHAXBW-UHFFFAOYSA-N
• SMILES： S1C(N(C(=C1C(N([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)N([H])[H])C1C([H])=C(C(=O)OC([H])([H])[H])C([H])=C([H])C=1C([H])([H])[H])=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-[4-amino-5-(benzylcarbamoyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl]-4-methylbenzoate

Methyl 3-[4-amino-5-(benzylcarbamoyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl]-4-methylbenzoate: A Comprehensive Overview

Methyl 3-[4-amino-5-(benzylcarbamoyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl]-4-methylbenzoate, with the CAS number 1021252-87-8, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of thiazole derivatives, which are known for their versatility and wide-ranging biological activities. The molecule's structure incorporates a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, along with substituents such as amino groups, benzylcarbamoyl groups, and methyl groups.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches to minimize environmental impact while maintaining high efficiency in the synthesis process.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. The thiazole ring system is known to exhibit anti-inflammatory, antioxidant, and anticancer properties. In particular, the presence of the benzylcarbamoyl group enhances the compound's ability to interact with biological targets such as enzymes and receptors. Recent research has highlighted its potential as an inhibitor of certain kinases involved in cancer progression.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The sulfur-containing heterocycle contributes to the compound's thermal stability and mechanical properties, making it a candidate for use in advanced materials such as polymers and composites.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial for assessing its safety and sustainability. Studies have shown that under certain conditions, the compound undergoes biodegradation through microbial action or photochemical reactions.

In conclusion, methyl 3-[4-amino-5-(benzylcarbamoyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl]-4-methylbenzoate represents a multifaceted molecule with diverse applications across various scientific domains. Its unique chemical structure and functional groups provide a foundation for further exploration into its properties and potential uses.